Cas no 2138144-92-8 (Propanoic acid, 3-[[2-(ethylmethylamino)ethyl]amino]-2,2-difluoro-)

• Product Name: Propanoic acid, 3-[[2-(ethylmethylamino)ethyl]amino]-2,2-difluoro-
• CAS No: 2138144-92-8
• MF: C₈H₁₆F₂N₂O₂
• MW: 210.221649169922
• CID: 5298892
• Update Time: 2025-07-27

Propanoic acid, 3-[[2-(ethylmethylamino)ethyl]amino]-2,2-difluoro- Chemical and Physical Properties

Names and Identifiers

• 3-({2-[ethyl(methyl)amino]ethyl}amino)-2,2-difluoropropanoic acid
• 3-[2-[Ethyl(methyl)amino]ethylamino]-2,2-difluoropropanoic acid
• Propanoic acid, 3-[[2-(ethylmethylamino)ethyl]amino]-2,2-difluoro-

• Inchi： 1S/C8H16F2N2O2/c1-3-12(2)5-4-11-6-8(9,10)7(13)14/h11H,3-6H2,1-2H3,(H,13,14)
• InChI Key： ZXBHRORAKFXJPD-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CNCCN(C)CC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 188
• XLogP3: -1.8
• Topological Polar Surface Area: 52.6

Additional information on Propanoic acid, 3-[[2-(ethylmethylamino)ethyl]amino]-2,2-difluoro-

Research Briefing on Propanoic acid, 3-[[2-(ethylmethylamino)ethyl]amino]-2,2-difluoro- (CAS: 2138144-92-8)

Propanoic acid, 3-[[2-(ethylmethylamino)ethyl]amino]-2,2-difluoro- (CAS: 2138144-92-8) is a novel chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoro and ethylmethylaminoethylamino substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, making it a subject of intense scientific inquiry.

The synthesis of Propanoic acid, 3-[[2-(ethylmethylamino)ethyl]amino]-2,2-difluoro- involves a multi-step process that ensures high purity and yield. Researchers have optimized the reaction conditions to minimize by-products and enhance the efficiency of the synthesis. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. These methodological advancements have paved the way for large-scale production, which is crucial for further preclinical and clinical studies.

Pharmacological evaluations of Propanoic acid, 3-[[2-(ethylmethylamino)ethyl]amino]-2,2-difluoro- have revealed its potential as a modulator of specific biological pathways. In vitro studies demonstrate its ability to interact with key enzymes and receptors, leading to measurable biological effects. For instance, recent findings suggest that this compound exhibits inhibitory activity against certain kinases, which are often implicated in cancer and inflammatory diseases. These findings underscore its therapeutic potential and warrant further investigation.

In vivo studies have further elucidated the pharmacokinetic and pharmacodynamic properties of Propanoic acid, 3-[[2-(ethylmethylamino)ethyl]amino]-2,2-difluoro-. Animal models have shown favorable bioavailability and tissue distribution profiles, with minimal off-target effects. Notably, the compound has demonstrated efficacy in reducing tumor growth in xenograft models, highlighting its potential as an anticancer agent. These results are particularly encouraging and provide a strong rationale for advancing the compound into clinical trials.

The mechanism of action of Propanoic acid, 3-[[2-(ethylmethylamino)ethyl]amino]-2,2-difluoro- is currently under investigation. Preliminary data suggest that it may exert its effects through the modulation of cellular signaling pathways, including those involved in apoptosis and proliferation. Researchers are also exploring its potential synergies with existing therapeutic agents, which could enhance its clinical utility. These mechanistic insights are critical for understanding the compound's full therapeutic potential and optimizing its use in treatment regimens.

Despite the promising findings, several challenges remain in the development of Propanoic acid, 3-[[2-(ethylmethylamino)ethyl]amino]-2,2-difluoro-. Issues such as metabolic stability, potential toxicity, and formulation optimization need to be addressed to ensure its successful translation into clinical applications. Ongoing research aims to tackle these challenges through structural modifications and advanced drug delivery systems. Collaborative efforts between academia and industry are essential to accelerate the development process.

In conclusion, Propanoic acid, 3-[[2-(ethylmethylamino)ethyl]amino]-2,2-difluoro- (CAS: 2138144-92-8) represents a promising candidate for therapeutic development. Its unique chemical structure and demonstrated biological activity make it a valuable subject of research in the chemical biology and pharmaceutical fields. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacological properties, and evaluating its safety and efficacy in clinical settings. The continued exploration of this compound holds great potential for advancing medical science and improving patient outcomes.